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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B10819742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2945 hydrochloride is a potent and specific antagonist of the nuclear receptors REV-

ERBα (NR1D1) and REV-ERBβ (NR1D2).[1] These receptors are key components of the core

circadian clock machinery and play a crucial role in regulating gene expression networks

involved in metabolism, inflammation, and cellular homeostasis.[2] As a transcriptional

repressor, REV-ERBα/β's activity is modulated by heme. GSK2945 hydrochloride, a tertiary

amine, offers a valuable tool for investigating the physiological and pathological roles of REV-

ERBα/β by inhibiting their repressive functions. This document provides detailed protocols and

application notes for the use of GSK2945 hydrochloride in gene expression analysis.

Mechanism of Action
GSK2945 hydrochloride functions by antagonizing the transcriptional repression mediated by

REV-ERBα and REV-ERBβ. In their active state, REV-ERBα/β bind to specific DNA sequences

known as REV-ERB response elements (RevREs) or ROR response elements (ROREs) in the

promoter regions of their target genes.[3] This binding recruits co-repressor complexes, such

as NCoR/HDAC3, leading to the suppression of gene transcription. GSK2945 hydrochloride
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disrupts the interaction between REV-ERBα/β and their co-repressors, thereby de-repressing

the transcription of target genes. Key target genes that are upregulated upon treatment with a

REV-ERBα antagonist include BMAL1 (a core clock activator) and genes involved in

cholesterol metabolism such as CYP7A1.[1]

Signaling Pathway
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REV-ERBα/β Signaling Pathway and Antagonism by GSK2945 Hydrochloride

Nucleus

Cytoplasm

BMAL1/CLOCK
Heterodimer E-box

Binds
REV-ERBα/β Gene

Activates Transcription
REV-ERBα/β mRNA

Transcription
REV-ERBα/β Protein

Translation
(in cytoplasm)

REV-ERBα/β mRNA

RORE/RevRE
Binds

NCoR/HDAC3
Co-repressor ComplexRecruits

Target Gene
(e.g., BMAL1, CYP7A1)

Represses Transcription

GSK2945 HCl
Antagonizes

REV-ERBα/β Protein
Translation

Translocates to Nucleus

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Gene Expression Analysis

Start: Cell Culture

Seed Cells in Multi-well Plates

Treat Cells with GSK2945 HCl
(Dose-Response & Time-Course)

RNA Extraction and Quantification

cDNA Synthesis

Quantitative Real-Time PCR (qPCR)

Data Analysis (ΔΔCt Method)

End: Relative Gene Expression

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body-img#application-notes-and-protocols-gsk2945-hydrochloride-for-gene-expression-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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